Cas no 94460-95-4 (Ethanol,2-[(4-methylphenyl)sulfonyl]-, phenylcarbamate (9CI))

• Product Name: Ethanol,2-[(4-methylphenyl)sulfonyl]-, phenylcarbamate (9CI)
• CAS No: 94460-95-4
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• CID: 817808
• PubChem ID: 279806
• Update Time: 2025-04-19

Ethanol,2-[(4-methylphenyl)sulfonyl]-, phenylcarbamate (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(4-methylphenyl)sulfonyl]-, phenylcarbamate (9CI)
• 2-(4-methylphenyl)sulfonylethyl N-phenylcarbamate
• DTXSID90299502
• 94460-95-4
• NSC-131097
• NSC131097
• 2-[(4-methylphenyl)sulfonyl]ethyl phenylcarbamate

• Inchi： 1S/C16H17NO4S/c1-13-7-9-15(10-8-13)22(19,20)12-11-21-16(18)17-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3,(H,17,18)
• InChI Key： DWBFOKRQTOUFLE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CCOC(NC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 319.088
• Monoisotopic Mass: 319.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.288
• Boiling Point: 478.6°Cat760mmHg
• Flash Point: 243.2°C
• Refractive Index: 1.595
• PSA: 80.85000
• LogP: 4.17120